Cas no 87581-16-6 (Benzamide,N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[4-nitro- (9CI))

• Product Name: Benzamide,N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[4-nitro- (9CI)
• CAS No: 87581-16-6
• MF: C₂₄H₃₂N₆O₆
• MW: 500.547485351563
• CID: 721345
• PubChem ID: 137314
• Update Time: 2025-04-19

Benzamide,N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N'-[1,4-butanediylbis(imino-3,1-propanediyl)]bis[4-nitro- (9CI)
• 4-nitro-N-[3-[4-[3-[(4-nitrobenzoyl)amino]propylamino]butylamino]propyl]benzamide
• N(1),N(14)-bis(4-nitrobenzoyl)spermine
• B-4-Nbs
• DTXSID70236490
• Benzamide, N,N'-(1,4-butanediylbis(imino-3,1-propanediyl))bis(4-nitro-
• 87581-16-6

• Inchi： 1S/C24H32N6O6/c31-23(19-5-9-21(10-6-19)29(33)34)27-17-3-15-25-13-1-2-14-26-16-4-18-28-24(32)20-7-11-22(12-8-20)30(35)36/h5-12,25-26H,1-4,13-18H2,(H,27,31)(H,28,32)
• InChI Key： MOGZSPAHFBFKLR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCCNCCCCNCCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 500.238
• Monoisotopic Mass: 500.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 777.3°C at 760 mmHg
• Flash Point: 423.9°C
• Refractive Index: 1.582